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Compound of Interest

Compound Name: Ethyl nitrite

Cat. No.: B085821

Application Note & Protocol

Topic: Preparation and Standardization of Ethyl Nitrite Gas for Experimental Use
Audience: Researchers, scientists, and drug development professionals.

Abstract: Ethyl nitrite (C2HsNO2) is a volatile alkyl nitrite that serves as a potent nitric oxide
(NO) donor in biomedical research. Its ability to release NO makes it a valuable tool for
studying physiological processes mediated by the NO signaling pathway, such as vasodilation
and neurotransmission.[1] The inherent instability and volatility of ethyl nitrite necessitate
standardized procedures for its synthesis and the preparation of gas mixtures to ensure
experimental reproducibility and safety.[2] This document provides detailed protocols for the
laboratory synthesis of liquid ethyl nitrite and its subsequent preparation into a standardized
gas mixture for experimental applications.

Physicochemical Properties of Ethyl Nitrite

A summary of the key properties of ethyl nitrite is essential for safe handling and storage.
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Property Value
Molecular Formula C2HsNO2[3]
Molar Mass 75.07 g/mol [3]
Appearance Colorless to yellowish volatile liquid[3][4]
Odor Characteristic sweet, rum-like, or fruity odor[4]
Boiling Point 17 °C (63 °F)[5]
Flash Point -35 °C (-31 °F)[4]

N Slightly soluble in water; miscible with ethanol
Solubility

and ether[4]
- Decomposes in light and spontaneously at

Stability

temperatures above 90°C (194°F)[3][4]

Biological Activity and Signaling Pathway

Ethyl nitrite's primary biological effect is mediated through its decomposition to release nitric
oxide (NO).[1] NO is a critical signaling molecule that activates soluble guanylate cyclase
(sGC), leading to an increase in cyclic guanosine monophosphate (cGMP) levels. This cascade
ultimately results in smooth muscle relaxation and vasodilation.
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Pre-treat Gas Cylinder:
Clean with diluent gas and passivate
internal surfaces if necessary.

:

Evacuate Cylinder:
Connect to vacuum pump and
evacuate to < 10 microns.

:

Weigh Syringe (ma):
Draw liquid ethyl nitrite into a
gas-tight syringe and weigh it.

:

Inject Ethyl Nitrite:
Inject the liquid into the
evacuated cylinder.

:

Re-weigh Syringe (mz):
Weigh the now-empty syringe.

:

Calculate Mass:
Mass of EN = m1 - m2

:

Pressurize with Nz:
Fill the cylinder with high-purity
nitrogen to the desired pressure.

:

Homogenize:
Place cylinder on a roller for
>30 minutes to ensure mixing.

:

Analyze & Verify:
Use GC-MS to verify the final
concentration of ethyl nitrite.

Standardized Gas Ready

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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